Cas no 5273-36-9 (4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one)

• Product Name: 4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one
• CAS No: 5273-36-9
• MF: C₂₄H₁₈F₂N₂OS₂
• MW: 452.539330005646
• CID: 1584284
• PubChem ID: 415034
• Update Time: 2025-04-21

4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4,5-bis[(2-fluorobenzyl)sulfanyl]-2-phenylpyridazin-3(2H)-one
• 4,5-Bis((2-fluorobenzyl)thio)-2-phenyl-3(2H)-pyridazinone
• 4,5-bis[(2-fluorophenyl)methylsulfanyl]-2-phenylpyridazin-3-one
• NSC-66137
• 3(2H)-Pyridazinone, 4,5-bis[[(2-fluorophenyl)methyl]thio]-2-phenyl-
• 5273-36-9
• DTXSID10200711
• 4,5-Bis[[(2-fluorophenyl)methyl]thio]-2-phenyl-3(2H)-pyridazinone
• 299K57HER2
• NSC 66137
• 4,5-bis[(2-fluorophenyl)methylsulfanyl]-2-phenyl-pyridazin-3-one
• NSC66137

• Inchi： 1S/C24H18F2N2OS2/c25-20-12-6-4-8-17(20)15-30-22-14-27-28(19-10-2-1-3-11-19)24(29)23(22)31-16-18-9-5-7-13-21(18)26/h1-14H,15-16H2
• InChI Key： LJMYLSJLKNGUFT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1F)C1C(N(C2C=CC=CC=2)N=CC=1SCC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 452.08304
• Monoisotopic Mass: 452.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 555.7°C at 760 mmHg
• Flash Point: 289.9°C
• Refractive Index: 1.635
• PSA: 32.67